Cas no 121256-13-1 (Benzoic acid,2-heptyl-4,6-dihydroxy-, 3-heptyl-5-hydroxyphenyl ester)
121256-13-1 structure
Product Name:Benzoic acid,2-heptyl-4,6-dihydroxy-, 3-heptyl-5-hydroxyphenyl ester
CAS No:121256-13-1
MF:C27H38O5
MW:442.5876288414
CID:231667
Update Time:2024-03-01
Benzoic acid,2-heptyl-4,6-dihydroxy-, 3-heptyl-5-hydroxyphenyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid,2-heptyl-4,6-dihydroxy-, 3-heptyl-5-hydroxyphenyl ester
- KS 501a
- 3-heptyl-5-hydroxyphenyl 2-heptyl-4,6-dihydroxybenzoate
- Benzoic acid, 2-heptyl-4,6-dihydroxy-, 3-heptyl-5-hydroxyphenyl ester
-
- Inchi： 1S/C27H38O5/c1-3-5-7-9-11-13-20-15-22(28)18-24(16-20)32-27(31)26-21(14-12-10-8-6-4-2)17-23(29)19-25(26)30/h15-19,28-30H,3-14H2,1-2H3
- InChI Key： FJYOXVSNSKDASL-UHFFFAOYSA-N
- SMILES： C(OC1=CC(O)=CC(CCCCCCC)=C1)(=O)C1=C(O)C=C(O)C=C1CCCCCCC
Computed Properties
- Exact Mass: 442.27204
Experimental Properties
- PSA: 86.99
Benzoic acid,2-heptyl-4,6-dihydroxy-, 3-heptyl-5-hydroxyphenyl ester Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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